Cas no 1506-17-8 (1H-Inden-1-amine,2,3-dihydro-N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1))

• Product Name: 1H-Inden-1-amine,2,3-dihydro-N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1)
• CAS No: 1506-17-8
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 145762
• PubChem ID: 15178
• Update Time: 2025-04-19

1H-Inden-1-amine,2,3-dihydro-N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,2,3-dihydro-N-methyl-N-2-propyn-1-yl-, hydrochloride (1:1)
• Indanamin
• J-508
• AGN-1133
• N-Methyl-N-2-propynyl-1-indanamine hydrochloride
• 1506-17-8
• UNII-PK95BBN2JH
• 1H-INDEN-1-AMINE, 2,3-DIHYDRO-N-METHYL-N-2-PROPYN-1-YL-, HYDROCHLORIDE (1:1)
• AKOS040752075
• N-Methyl-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine hydrochloride
• PK95BBN2JH
• 1H-Inden-1-amine, 2,3-dihydro-N-methyl-N-2-propynyl-, hydrochloride
• N-METHYL-N-(2-PROPYNYL)-1-INDANAMINE HYDROCHLORIDE
• N-Methyl-N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine--hydrogen chloride (1/1)
• AGN 1133
• starbld0027666
• DTXSID90934007
• Q27286598
• N-methyl-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 1-Indanamine, N-methyl-N-2-propynyl-, hydrochloride

• Inchi： 1S/C13H15N.ClH/c1-3-10-14(2)13-9-8-11-6-4-5-7-12(11)13;/h1,4-7,13H,8-10H2,2H3;1H
• InChI Key： DWMQCWYIMZWFPL-UHFFFAOYSA-N
• SMILES： Cl.N(C)(CC#C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 221.097
• Monoisotopic Mass: 221.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 1.04
• Boiling Point: 299.7°C at 760 mmHg
• Flash Point: 123.2°C
• Refractive Index: 1.574